3-Hydroxyphloretin
Overview
Description
3-Hydroxyphloretin belongs to the class of organic compounds known as 2’-hydroxy-dihydrochalcones. These are organic compounds containing a dihydrochalcone skeleton that carries a hydroxyl group at the 2’-position . It is considered to be a flavonoid .
Synthesis Analysis
The key 3-hydroxylation converting the precursor phloretin into 3-hydroxyphloretin is the missing step that ultimately leads to sieboldin biosynthesis . Two putative 3-hydroxylases in two wild Malus species were identified whose DHC profile is dominated by sieboldin . CYP98A proteins of wild Malus accessions were able to produce 3-hydroxyphloretin, ultimately leading to sieboldin accumulation by co-expression with PGT2 .
Molecular Structure Analysis
3-Hydroxyphloretin is a phenylpropanoid lacking the heterocyclic C ring and the double bond between α and β positions on the three carbon atoms bridge between homocycles rings A and B . This makes 3-hydroxyphloretin a very flexible molecule, able to bind efficiently with biological macromolecules .
Chemical Reactions Analysis
3-Hydroxyphloridzin and 3-hydroxyphloretin can occur as intermediates in the oxidation of phloridzin and phloretin by polyphenol oxidases (PPO) .
Scientific Research Applications
Antioxidant Production
Specific Scientific Field
Summary of the Application
3-Hydroxyphloretin is a bioactive polyphenol derived from apples. It’s produced by the regioselective hydroxylation of phloretin, a process that can be catalyzed by Bacillus megaterium CYP102A1 and human P450 enzymes .
Methods of Application or Experimental Procedures
The production of 3-Hydroxyphloretin involves the enzymatic hydroxylation of phloretin by Bacillus megaterium CYP102A1. The production of 3-Hydroxyphloretin was confirmed by HPLC and LC–MS spectroscopy .
Results or Outcomes
3-Hydroxyphloretin has been found to have a potent inhibitory effect on the differentiation of 3T3-L1 preadipocytes into adipocytes and lipid accumulation. This suggests that it could be a promising agent for treating hyperglycemia and obesity .
Disease Resistance in Plants
Specific Scientific Field
Plant Biochemistry and Genetics
Summary of the Application
3-Hydroxyphloretin is present in small amounts in Malus × domestica (apple) and has been shown to correlate with increased disease resistance in transgenic apple plants .
Methods of Application or Experimental Procedures
The production of 3-Hydroxyphloretin in apple plants is a natural process. However, the exact enzymatic pathway for its production is not yet fully understood .
Results or Outcomes
Transgenic apple plants with increased levels of 3-Hydroxyphloretin showed lower susceptibility to fire blight and apple scab .
properties
IUPAC Name |
3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O6/c16-9-6-13(20)15(14(21)7-9)11(18)4-2-8-1-3-10(17)12(19)5-8/h1,3,5-7,16-17,19-21H,2,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNABJBYLQABXJR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CCC(=O)C2=C(C=C(C=C2O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,4-Dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)propan-1-one | |
Synthesis routes and methods
Procedure details
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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